Cas no 735275-45-3 (cis-3-2-Oxo-2-(4-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-Oxo-2-(4-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-45-3
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• MDL: MFCD06799180
• CID: 880140
• PubChem ID: 24722570
• Update Time: 2025-04-19

cis-3-2-Oxo-2-(4-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-[2-Oxo-2-(4-nitrophenyl)ethyl]-cyclohexane-1-carboxylic acid
• CIS-3-[2-OXO-2-(4-NITROPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-3-2-Oxo-2-(4-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid
• AKOS016017402
• (1R,3S)-3-[2-(4-nitrophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• 735275-45-3
• MFCD06799180
• CIS-3-[2-OXO-2-(4-NITROPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLICACID

• MDL： MFCD06799180
• Inchi： 1S/C15H17NO5/c17-14(11-4-6-13(7-5-11)16(20)21)9-10-2-1-3-12(8-10)15(18)19/h4-7,10,12H,1-3,8-9H2,(H,18,19)/t10-,12+/m0/s1
• InChI Key： OUMGDKNJBOQXND-CMPLNLGQSA-N
• SMILES： OC([C@@H]1CCC[C@H](CC(C2C=CC(=CC=2)[N+](=O)[O-])=O)C1)=O

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones